Cas no 61352-26-9 (Benzothiazole, 5-nitro-2-(3-pyridinyl)-)

• Product Name: Benzothiazole, 5-nitro-2-(3-pyridinyl)-
• CAS No: 61352-26-9
• MF: C₁₂H₇N₃O₂S
• MW: 257.267880678177
• CID: 482812
• PubChem ID: 12781902
• Update Time: 2025-04-19

Benzothiazole, 5-nitro-2-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 5-nitro-2-(3-pyridinyl)-
• 5-nitro-2-pyridin-3-yl-1,3-benzothiazole
• SCHEMBL11779105
• 5-Nitro-2-(pyridin-3-yl)-1,3-benzothiazole
• 5-Nitro-2-(3-pyridinyl)benzothiazole
• 61352-26-9
• BARHFYGIQWEEDR-UHFFFAOYSA-N
• DTXSID30509713

• Inchi： 1S/C12H7N3O2S/c16-15(17)9-3-4-11-10(6-9)14-12(18-11)8-2-1-5-13-7-8/h1-7H
• InChI Key： BARHFYGIQWEEDR-UHFFFAOYSA-N
• SMILES： S1C(C2C=NC=CC=2)=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.02601
• Monoisotopic Mass: 257.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• PSA: 68.92